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Compound of Interest

Compound Name: Aflatoxin G2A

Cat. No.: B15340972

For researchers, scientists, and drug development professionals, ensuring the accuracy and
reliability of analytical data for mycotoxins is paramount. Proficiency testing (PT) is a critical
component of a laboratory's quality assurance system, providing an external validation of
testing capabilities. While proficiency testing schemes specifically for Aflatoxin G2a are not
commonly available due to its status as a less frequently regulated metabolite, this guide
provides a comparative overview of prominent PT schemes for the analysis of the primary
aflatoxins (B1, B2, G1, and G2), which are the precursors to Aflatoxin G2a.

Participation in these schemes allows laboratories to benchmark their performance against a
global peer group, identify potential analytical issues, and demonstrate a commitment to
maintaining high standards of data integrity.

Comparison of Major Proficiency Testing Scheme
Providers

Several international organizations offer proficiency testing for aflatoxin analysis. The following
table summarizes the key features of some of the leading providers. It is important to note that
specific details of PT rounds, including matrices and analyte concentrations, vary from year to
year. Laboratories should consult the providers' websites for the most current information.
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Feature

FAPAS® (from
Fera)

BIPEA

European Union
Reference
Laboratory (EURL)
for Mycotoxins &
Plant Toxins

Accreditation

UKAS accredited to
ISO/IEC 17043.

COFRAC accredited
to ISO/IEC 17043.[1]

[2]

Organizes PTs for
National Reference
Laboratories (NRLS)
in the EU.[3][4]

Analytes Covered

Aflatoxins B1, B2, G1,
G2, total aflatoxins,
and Aflatoxin M1. Also
offers multi-mycotoxin
schemes.[5][6][7]

Aflatoxins B1, B2, G1,
G2, and Aflatoxin M1.

[2]

Aflatoxins B1, B2, G1,
G2, and other
mycotoxins depending
on the PT round.[8]

Matrices Offered

Wide range including
cereals (maize, rice),
nuts (peanuts,
pistachios), spices,
animal feed, milk
powder, and

processed foods.[6][7]
4]

Cereals, dried fruits,
spices, nuts, baby
food, and milk.[2]

Various food and feed
matrices, such as
peanut powder, maize
flour, and cocoa

powder.[8]

Multiple rounds per

Annual series with

several rounds from

Typically organizes at

least one PT per year

Frequency year with a published
September to June. for the NRL network.
schedule.[6]
[10](11] [3]
Reports are prepared Performance is
Rigorous statistical according to ISO evaluated using z-
Performance o ) i
, analysis with detailed 13528, with results scores and zeta-
Evaluation

confidential reports.

validated by technical

experts.[10]

scores in accordance
with ISO 13528.

Geographical Reach

Global.

Over 110 countries.
[11]

Primarily for EU
member states'
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National Reference
Laboratories.[3]

The Proficiency Testing Workflow

Participating in an aflatoxin proficiency test follows a standardized workflow. The diagram
below illustrates the key stages from the laboratory's perspective.
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A typical workflow for proficiency testing participation.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.wur.nl/en/research-results/research-institutes/food-safety-research/reference-laboratory/european-union-reference-laboratory/eurl-mycotoxins-plant-toxins/about-eurl-mycotoxins-plant-toxins.htm
https://www.benchchem.com/product/b15340972?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15340972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Experimental Protocols for Aflatoxin Analysis

While specific protocols are at the discretion of the participating laboratory, most methods for

the analysis of aflatoxins B1, B2, G1, and G2 in food and feed matrices are based on official

methods, such as those published by AOAC International. A generalized experimental protocol

is outlined below.

. Sample Preparation and Extraction:

A representative portion of the PT sample is weighed.

Aflatoxins are extracted from the matrix using a suitable solvent mixture, commonly
acetonitrile/water or methanol/water.[12]

The mixture is homogenized and centrifuged or filtered to separate the liquid extract from
solid particles.

. Clean-up:

The crude extract is "cleaned up" to remove interfering compounds that could affect the
analytical results.

Immunoaffinity chromatography (IAC) is a widely used and highly specific clean-up
technique. The extract is passed through an IAC column containing antibodies that bind to
the aflatoxins.[13]

After washing the column to remove impurities, the aflatoxins are eluted with a solvent like
methanol.

. Detection and Quantification:

High-Performance Liquid Chromatography (HPLC) coupled with a fluorescence detector
(FLD) is the most common analytical technique for aflatoxin quantification.[13]

Since Aflatoxins B1 and G1 have naturally weak fluorescence, a post-column derivatization
step is often employed to enhance their signal. This can be achieved photochemically (with a
UV lamp) or chemically (e.g., with iodine or bromine).
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e Quantification is performed by comparing the peak areas of the aflatoxins in the sample
extract to those of certified reference standards.

4. Quality Control:

e Throughout the analytical process, quality control measures are essential. These include the
analysis of method blanks, spiked samples (for recovery assessment), and certified
reference materials.

o Adherence to a robust quality management system, such as ISO/IEC 17025, is crucial for
ensuring the reliability of the results submitted for the proficiency test.

Evaluating Performance in Proficiency Testing

The performance of participating laboratories is typically evaluated using statistical methods
outlined in ISO 13528.[14][15] The most common performance indicator is the z-score, which is
calculated as:

z=(x-X)/0o

Where:

e X is the result reported by the laboratory.

o X s the assigned value for the analyte in the PT sample (determined by the PT provider).

e 0 is the standard deviation for proficiency assessment (a value set by the provider that
reflects the expected level of analytical precision).

A z-score is generally interpreted as follows:
e |z| < 2: Satisfactory performance.
e 2 <|z| < 3: Questionable performance (warning signal).

* |z| = 3: Unsatisfactory performance (action signal).
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Laboratories receiving questionable or unsatisfactory scores are expected to conduct a
thorough root cause analysis and implement corrective actions to address the identified issues.
[16]

Conclusion

Although dedicated proficiency testing schemes for Aflatoxin G2a are not readily available,
laboratories can effectively monitor and validate their analytical performance for its parent
compounds, Aflatoxins G1 and G2, by participating in the well-established PT schemes for the
main aflatoxin groups. Providers such as FAPAS and BIPEA offer a wide range of matrices and
are accredited to international standards, providing a reliable external assessment of a
laboratory's capabilities. Regular and successful participation in these schemes is a
cornerstone of a robust quality assurance program, ensuring the delivery of accurate and
defensible analytical data for mycotoxin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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